
Solvent Blue 83 triarylmethane dye properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.I. Solvent Blue 83

CAS No.: 103220-11-7

Cat. No.: S1818684

Get Quote

Core Properties of Solvent Blue 83

The table below summarizes the fundamental identified properties of C.I. Solvent Blue 83.

Property
Category

Details and Value

CAS Registry
Number

103220-11-7 [1] [2]

Molecular
Formula

C12H11N3 [1]

Molecular
Weight

0 (Data suggests this value may be unconfirmed or requires verification) [1]

Molecular
Structure

Identified as a triarylmethane dye [1]. One source also mentions an "anthraquinone
core structure" but later clarifies that structural analysis has identified it as 1-
Naphthalenemethanol, α,α-bis[4-(dimethylamino)phenyl]-4-(phenylamino),
confirming the triarylmethane classification [1].

Typical
Appearance

Information missing from search results
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Performance & Stability Data

The following table outlines the key performance characteristics and stability data for Solvent Blue 83,

which are critical for application selection.

Characteristic Performance/Stability Notes / Test Conditions

Heat Resistance Up to 280°C [1] [2] Excellent thermal stability [1]

Light Fastness "Well" or "Good" [1] [2] Qualitative assessment based on standard testing

| Solubility in Water | Insoluble [1] [2] | -- | | Chemical Stability | Stable / No Change [2] | In 5% Sodium

Carbonate and 5% Hydrochloric Acid [1] [2] |

Workflow for Thermal Stability Analysis

For a researcher, assessing the thermal stability of a compound like Solvent Blue 83 is a key experiment. The

diagram below outlines a general workflow for this analysis, based on the techniques mentioned in the

search results [1].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s1818684
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
https://www.smolecule.com/products/s1818684
https://www.smolecule.com/products/s1818684
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
https://www.smolecule.com/products/s1818684
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
https://www.smolecule.com/products/s1818684
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-83.html
https://www.smolecule.com/products/s1818684
https://www.smolecule.com/products/s1818684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Thermal Analysis
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Experimental workflow for thermal analysis of Solvent Blue 83, adapted from technical data [1].

Key Reactions & Synthesis

According to the technical data, Solvent Blue 83 undergoes several key reactions and is synthesized through

a multi-step process [1].

Key Reactions: The dye is subject to electrophilic aromatic substitution (due to electron-donating

groups), reduction reactions (which can produce colorless compounds), and decomposition under
extreme heat or strong oxidizing agents [1].
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Synthesis Pathway: The manufacturing process involves multiple stages, starting with the formation

of Naphthalenemethanol from naphthalene derivatives, followed by condensation reactions with
primary amines and aldehydes or ketones. The final crude product is purified via recrystallization or
chromatography to achieve high purity [1].

Limitations and Further Research

The information available has some gaps and one key contradiction. The provided molecular formula

(C12H11N3) and molecular weight (0) seem inconsistent with the complex triarylmethane structure described

[1]. Furthermore, details on suppliers are listed but without current contact information [1] [2].

To proceed with your research, you may need to:

Contact suppliers directly using the company names (e.g., Nippon Kayaku, Sumitomo Chemical)

as a starting point for sourcing the dye or obtaining more precise technical data sheets [2].
Consult specialized databases such as SciFinder or Reaxys for verified spectral data and detailed

synthetic procedures.
Review broader literature on triarylmethane dyes to infer properties and handling protocols that may

also apply to Solvent Blue 83.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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